Cas no 13887-93-9 (Acetic acid,2-(dodecylsulfonyl)-)

• Product Name: Acetic acid,2-(dodecylsulfonyl)-
• CAS No: 13887-93-9
• MF: C₁₄H₂₈O₄S
• MW: 292.434723854065
• CID: 225210
• PubChem ID: 101368
• Update Time: 2025-04-19

Acetic acid,2-(dodecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(dodecylsulfonyl)-
• 2-dodecylsulfonylacetic acid
• dodecylsulfonylacetic acid
• (Dodecan-1-sulfonyl)-essigsaeure
• (dodecane-1-sulfonyl)-acetic acid
• (dodecylsulfonyl)acetic acid
• AC1L2QOY
• AC1Q6V22
• Acetic acid, (dodecylsulfonyl)-
• CTK4C1443
• Dodecylsulfonessigsaeure
• KST-1A1307
• NSC408529
• AKOS011344700
• NSC 408529
• 13887-93-9
• DTXSID70160822
• NSC-408529

• Inchi： 1S/C14H28O4S/c1-2-3-4-5-6-7-8-9-10-11-12-19(17,18)13-14(15)16/h2-13H2,1H3,(H,15,16)
• InChI Key： ZCYZWSXKUWASET-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 292.17094
• Monoisotopic Mass: 292.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 467.4°Cat760mmHg
• Flash Point: 236.5°C
• Refractive Index: 1.473
• PSA: 71.44
• LogP: 4.48750